Cas no 1554434-34-2 (3-Thiophenemethanol, 4-fluoro-)

• Product Name: 3-Thiophenemethanol, 4-fluoro-
• CAS No: 1554434-34-2
• MF: C₅H₅FOS
• MW: 132.156003713608
• CID: 6110185
• PubChem ID: 84038351
• Update Time: 2025-05-20

3-Thiophenemethanol, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, 4-fluoro-
• 1554434-34-2
• (4-Fluorothiophen-3-yl)methanol
• EN300-7177120

• Inchi： 1S/C5H5FOS/c6-5-3-8-2-4(5)1-7/h2-3,7H,1H2
• InChI Key： XPLXMACAVAWAPA-UHFFFAOYSA-N
• SMILES： C1SC=C(F)C=1CO

Computed Properties

• Exact Mass: 132.00451411g/mol
• Monoisotopic Mass: 132.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-Thiophenemethanol, 4-fluoro-

Comprehensive Analysis of 3-Thiophenemethanol, 4-fluoro- (CAS No. 1554434-34-2): Properties, Applications, and Industry Trends

3-Thiophenemethanol, 4-fluoro- (CAS No. 1554434-34-2) is a fluorinated thiophene derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its thiophene backbone and fluorine substitution, exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated organic compounds in drug discovery and advanced materials, understanding its molecular attributes and applications is critical for researchers and industry professionals.

The structural features of 3-Thiophenemethanol, 4-fluoro- include a hydroxymethyl group at the 3-position and a fluoro substituent at the 4-position of the thiophene ring. This configuration enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. Recent studies highlight its role in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease research.

From an industrial perspective, the demand for fluorinated building blocks like 3-Thiophenemethanol, 4-fluoro- is driven by their ability to improve metabolic stability and bioavailability in drug candidates. Pharmaceutical companies increasingly prioritize SAR (Structure-Activity Relationship) studies involving fluorinated analogs, as evidenced by the rise in patents and publications. Additionally, its application extends to organic electronics, where fluorinated thiophenes contribute to the development of high-performance OLED materials and conductive polymers.

Environmental and regulatory considerations also play a role in the adoption of 3-Thiophenemethanol, 4-fluoro-. The compound’s low toxicity profile and compatibility with green chemistry principles make it a sustainable choice for large-scale synthesis. Researchers are exploring solvent-free reactions and catalytic methods to further reduce its environmental footprint, addressing the broader industry shift toward eco-friendly manufacturing.

In the context of market trends, the global fine chemicals sector is projected to grow at a CAGR of 6.2% (2023–2030), with fluorinated intermediates like CAS No. 1554434-34-2 occupying a niche yet expanding segment. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to ensure the purity and consistency of this compound, meeting stringent quality standards required by end-users.

For researchers seeking reliable data on 3-Thiophenemethanol, 4-fluoro-, peer-reviewed journals and chemical databases (e.g., Reaxys, SciFinder) provide detailed spectroscopic and thermodynamic parameters. Common queries include "synthesis routes for 4-fluoro-3-thiophenemethanol" and "applications of fluorinated thiophenes in medicinal chemistry," reflecting the compound’s interdisciplinary relevance. Collaborative efforts between academia and industry continue to uncover novel applications, solidifying its position as a versatile chemical building block.

In summary, 3-Thiophenemethanol, 4-fluoro- (CAS No. 1554434-34-2) exemplifies the convergence of synthetic utility and innovation. Its role in advancing drug discovery, material science, and sustainable chemistry underscores its importance in modern research. As the scientific community explores new frontiers, this compound will likely remain a focal point for breakthroughs in heterocyclic chemistry and beyond.